N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C14H18N4O2S/c1-18(2)14-8-9-15-13(17-14)10-16-21(19,20)11-12-6-4-3-5-7-12/h3-9,16H,10-11H2,1-2H3
• InChI Key: WTGSHANQVBZDAO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1)CNS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol
• CAS No.: 1797978-61-0

Description

N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-1-phenylmethanesulfonamide is a useful research compound. Its molecular formula is C14H18N4O2S and its molecular weight is 306.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Nonaqueous Capillary Electrophoresis : A study developed nonaqueous capillary electrophoretic separation methods for imatinib mesylate and related substances, including pyrimidinamine derivatives, highlighting the importance of such compounds in quality control and pharmaceutical analysis (Ye et al., 2012).
• Pyrimidine Synthesis : Research on the synthesis of 1-alkyl-5-phenyl-4(1H)pyrimidinones by condensing β-(dimethylamino)-N-[(dimethylamino)methylene] atropamides, indicating the utility of such compounds in creating heterocyclic chemistries (Beck & Gajewski, 1976).

Bioactivity and Applications

• Antimicrobial and Antioxidant Properties : Novel pyrazolopyrimidines incorporated with mono- and diphenylsulfonyl groups were synthesized, showing significant antimicrobial activities, suggesting their potential in developing new antibacterial agents (Alsaedi, Farghaly, & Shaaban, 2019).
• Photophysical Properties and Sensing Applications : The study on pyrimidine-phthalimide derivatives demonstrated their potential in solid-state fluorescence and as colorimetric pH sensors, highlighting the versatility of pyrimidine derivatives in material science and sensor technology (Yan et al., 2017).

Advanced Synthesis Techniques

• Microwave-Assisted Synthesis : Research on the microwave-assisted synthesis of pyrazolopyridines from dimethylaminomethylene compounds showcased innovative approaches to heterocyclic compound synthesis, emphasizing the efficiency and applicability of microwave techniques in organic chemistry (El‐Borai et al., 2013).

Structural Analysis and Material Science

• Infrared Spectra Analysis : A study on the infrared spectra of sulfonamide derivatives, including pyrimidine derivatives, provided insights into the structural characteristics and chemical behavior of these compounds, useful for their application in various scientific fields (Uno et al., 1963).